Cas no 610259-61-5 (3-(2,2,2-Trifluoroethoxy)propan-1-amine)
3-(2,2,2-Trifluoroethoxy)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,2,2-Trifluoroethoxy)propan-1-amine
- 610259-61-5
- NCGC00333557-01
- OPJGZAWRXBEOMB-UHFFFAOYSA-N
- AKOS000146205
- EN300-32020
- AB00998595-01
- F2135-0385
- AB00998595-04
-
- MDL: MFCD06253601
- Inchi: 1S/C5H10F3NO/c6-5(7,8)4-10-3-1-2-9/h1-4,9H2
- InChI Key: OPJGZAWRXBEOMB-UHFFFAOYSA-N
- SMILES: FC(COCCCN)(F)F
Computed Properties
- Exact Mass: 157.07144843Da
- Monoisotopic Mass: 157.07144843Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 83.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 35.3Ų
3-(2,2,2-Trifluoroethoxy)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T212136-100mg |
3-(2,2,2-Trifluoroethoxy)propan-1-amine |
610259-61-5 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | T212136-500mg |
3-(2,2,2-Trifluoroethoxy)propan-1-amine |
610259-61-5 | 500mg |
$ 295.00 | 2022-06-03 | ||
| TRC | T212136-1g |
3-(2,2,2-Trifluoroethoxy)propan-1-amine |
610259-61-5 | 1g |
$ 475.00 | 2022-06-03 | ||
| Enamine | EN300-32020-0.05g |
3-(2,2,2-trifluoroethoxy)propan-1-amine |
610259-61-5 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-32020-0.1g |
3-(2,2,2-trifluoroethoxy)propan-1-amine |
610259-61-5 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-32020-0.25g |
3-(2,2,2-trifluoroethoxy)propan-1-amine |
610259-61-5 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-32020-0.5g |
3-(2,2,2-trifluoroethoxy)propan-1-amine |
610259-61-5 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-32020-1.0g |
3-(2,2,2-trifluoroethoxy)propan-1-amine |
610259-61-5 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-32020-2.5g |
3-(2,2,2-trifluoroethoxy)propan-1-amine |
610259-61-5 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-32020-5.0g |
3-(2,2,2-trifluoroethoxy)propan-1-amine |
610259-61-5 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
3-(2,2,2-Trifluoroethoxy)propan-1-amine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-(2,2,2-Trifluoroethoxy)propan-1-amine
Professional Introduction to 3-(2,2,2-Trifluoroethoxy)propan-1-amine (CAS No. 610259-61-5)
3-(2,2,2-Trifluoroethoxy)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 610259-61-5, features a trifluoroethoxy group attached to a propan-1-amine backbone, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of fluorine atoms in its structure imparts distinct physicochemical characteristics, which are highly valued in medicinal chemistry for enhancing metabolic stability and binding affinity.
The compound's molecular structure, characterized by the trifluoroethoxy moiety, contributes to its reactivity and potential applications in drug development. The trifluoroethoxy group is known for its ability to influence electronic distributions and hydrophobicity, which can be strategically exploited to modulate the pharmacokinetic profiles of drug candidates. In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacological properties, including increased bioavailability and resistance to enzymatic degradation.
Recent studies have highlighted the role of 3-(2,2,2-Trifluoroethoxy)propan-1-amine as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced binding interactions at target receptors. For instance, modifications involving the trifluoroethoxy group have been shown to improve the selectivity of kinase inhibitors, a class of drugs crucial in treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for more complex molecules underscores its importance in synthetic chemistry.
The pharmaceutical industry has been particularly interested in exploring the potential of 3-(2,2,2-Trifluoroethoxy)propan-1-amine due to its versatility in molecular design. Its incorporation into drug candidates has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation. These studies have demonstrated that the trifluoroethoxy-substituted amine derivatives exhibit favorable pharmacokinetic properties, including improved solubility and reduced clearance rates.
In addition to its pharmaceutical applications, 3-(2,2,2-Trifluoroethoxy)propan-1-amine has shown promise in agrochemical research. The unique combination of functional groups in its structure makes it an attractive candidate for developing novel pesticides and herbicides. Researchers have investigated its potential as a precursor for fluorinated agrochemicals that exhibit enhanced efficacy against resistant pests while maintaining environmental safety.
The synthesis of 3-(2,2,2-Trifluoroethoxy)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. Techniques such as fluorination reactions and nucleophilic substitutions are commonly employed in its preparation.
The compound's stability under various conditions has also been extensively studied. Its resistance to hydrolysis and oxidation makes it a reliable building block for long-term storage and transportation. This stability is particularly important in pharmaceutical settings where maintaining the integrity of intermediates is critical for ensuring consistent drug quality.
Ethical considerations are also integral to the development and use of 3-(2,2,2-Trifluoroethoxy)propan-1-amine. Regulatory agencies have established guidelines to ensure safe handling and disposal of fluorinated compounds due to their environmental impact. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce hazardous byproducts.
The future prospects of 3-(2,2,2-Trifluoroethoxy)propan-1-amine are promising as research continues to uncover new applications for fluorinated compounds. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with improved therapeutic profiles. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for patients worldwide.
610259-61-5 (3-(2,2,2-Trifluoroethoxy)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)